2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide

• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol
• IUPAC Name: 2-aminospiro[5,7-dihydro-4H-1-benzothiophene-6,1//'-cyclohexane]-3-carboxamide
• InChI: InChI=1S/C14H20N2OS/c15-12(17)11-9-4-7-14(5-2-1-3-6-14)8-10(9)18-13(11)16/h1-8,16H2,(H2,15,17)
• InChI Key: TYZAWYPABJJKNJ-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)CCC3=C(C2)SC(=C3C(=O)N)N

Description

2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of spirocyclic compounds that have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide is not fully understood. However, several studies have suggested that this compound may exert its biological effects by modulating various signaling pathways involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and bacteria, as well as reduce inflammation. In addition, this compound has been shown to induce apoptosis in cancer cells and modulate the expression of various genes involved in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. In addition, this compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide. One of the areas of interest is the development of more efficient and selective synthesis methods for this compound. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential as a therapeutic agent for the treatment of various diseases. Moreover, the potential of this compound as a lead compound for the development of novel drugs with improved pharmacokinetic and pharmacodynamic properties should be explored.
Conclusion:
In conclusion, 2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound has been shown to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. Although the mechanism of action of this compound is not fully understood, several studies have suggested that it may modulate various signaling pathways involved in cell growth, differentiation, and apoptosis. Further research is needed to fully understand the potential of this compound as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide has been reported in the literature. One of the methods involves the reaction of 2-aminobenzothiophene with cyclohexanone in the presence of a Lewis acid catalyst. The resulting product is then treated with an amine to yield the final compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-Amino-4,5,6,7-tetrahydrospiro[1-benzothiophene-6,1'-cyclohexane]-3-carboxamide has been shown to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. Several studies have reported the potential of this compound as a therapeutic agent for the treatment of various diseases, such as cancer, bacterial infections, and inflammatory disorders.